Cas no 2227757-31-3 (rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline)

• Product Name: rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline
• CAS No: 2227757-31-3
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 5817949
• PubChem ID: 165852762
• Update Time: 2025-09-26

rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline
• 2227757-31-3
• EN300-1766513
• rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-N,N-diethylaniline

• Inchi： 1S/C15H24N2/c1-5-17(6-2)12-9-7-11(8-10-12)13-14(16)15(13,3)4/h7-10,13-14H,5-6,16H2,1-4H3/t13-,14-/m1/s1
• InChI Key： ZHTVZSYEMSFQIX-ZIAGYGMSSA-N
• SMILES： N[C@@H]1[C@@H](C2C=CC(=CC=2)N(CC)CC)C1(C)C

Computed Properties

• Exact Mass: 232.193948774g/mol
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline

Comprehensive Overview of rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline (CAS No. 2227757-31-3)

The compound rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline (CAS No. 2227757-31-3) is a structurally unique chiral amine with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl ring with diethylaniline and amino functional groups, making it a versatile intermediate for drug discovery. Recent trends in AI-driven drug design and green chemistry have amplified interest in such compounds, as they align with the demand for sustainable and computationally optimized synthetic routes.

Researchers frequently search for "chiral amine applications" or "cyclopropyl derivatives in medicine," reflecting the growing focus on stereoselective synthesis. The rac-4-(1R,3S) configuration of this compound is particularly intriguing due to its potential to modulate biological activity through enantiomeric purity—a hot topic in precision medicine. Studies suggest similar scaffolds are pivotal in developing G-protein-coupled receptor (GPCR) modulators, a class targeted for neurological and metabolic disorders.

From a synthetic perspective, the 2,2-dimethylcyclopropyl moiety enhances metabolic stability, a property highly sought after in prodrug development. This aligns with frequent queries like "how to improve drug half-life" or "steric effects in drug design." The compound’s N,N-diethylaniline segment further contributes to lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in neurodegenerative disease research.

Environmental considerations also drive interest in CAS 2227757-31-3. With the rise of green chemistry principles, scientists explore catalytic methods to synthesize such amines without heavy metals. Searches for "solvent-free amine synthesis" or "biocatalysis for chirality" underscore this shift. The compound’s potential as a biodegradable intermediate could position it favorably in regulatory landscapes increasingly focused on sustainable manufacturing.

In analytical chemistry, rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline poses challenges and opportunities for HPLC chiral separation techniques. Queries like "chiral column selection" or "polarimetric detection limits" highlight the technical nuances of handling such molecules. Advanced mass spectrometry and NMR methods are often employed to confirm its stereochemistry, a step crucial for patent applications and quality control.

The compound’s nomenclature itself—rac-4-(1R,3S)—reflects the complexity of stereochemical descriptors, a topic frequently searched by students and professionals alike. Educational content on "IUPAC naming of chiral centers" or "racemate vs. enantiopure" gains traction, emphasizing the need for clear scientific communication. This molecule serves as an excellent case study for these concepts.

Looking ahead, CAS 2227757-31-3 may find applications beyond traditional small-molecule drugs. With the surge in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, its reactive primary amine group could enable linker conjugation strategies. Such innovations respond to popular searches like "next-generation therapeutics" or "targeted protein degradation," showcasing the compound’s adaptability to cutting-edge paradigms.

In summary, rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-N,N-diethylaniline embodies the intersection of structural complexity, therapeutic potential, and synthetic innovation. Its study addresses both fundamental chemical questions and applied research needs, making it a compelling subject for academia and industry alike.